Cas no 88032-03-5 (2-Methoxymethyl-benzylamine)

• Product Name: 2-Methoxymethyl-benzylamine
• CAS No: 88032-03-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD09737485
• CID: 647897
• PubChem ID: 12628891
• Update Time: 2025-04-25

2-Methoxymethyl-benzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(methoxymethyl)-
• 2-Methoxymethyl-benzylamine
• BB 0263200
• NHRIWUULBXVLFS-UHFFFAOYSA-N
• AKOS000147849
• (2-(Methoxymethyl)phenyl)methanamine
• 88032-03-5
• CS-0246121
• 1-[2-(methoxymethyl)phenyl]methanamine
• FT-0678810
• SCHEMBL3150270
• CHEMBL4552820
• DTXSID20504919
• 2-Methoxymethyl-benzylamine, AldrichCPR
• EN300-31770
• Z240084736
• o-aminomethylbenzyl methyl ether
• [2-(methoxymethyl)phenyl]methanamine
• SB76682
• G26819

• MDL： MFCD09737485
• Inchi： 1S/C9H13NO/c1-11-7-9-5-3-2-4-8(9)6-10/h2-5H,6-7,10H2,1H3
• InChI Key： NHRIWUULBXVLFS-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 224.5±20.0 °C at 760 mmHg
• Flash Point: 76.7±10.6 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Methoxymethyl-benzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-Methoxymethyl-benzylamine

Recent Advances in the Study of Benzenemethanamine, 2-(methoxymethyl)- (CAS: 88032-03-5) in Chemical Biology and Pharmaceutical Research

Benzenemethanamine, 2-(methoxymethyl)- (CAS: 88032-03-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

One of the key areas of investigation has been the role of Benzenemethanamine, 2-(methoxymethyl)- in the synthesis of novel psychoactive substances (NPS). A 2023 study published in the Journal of Medicinal Chemistry highlighted its use as a building block for designing serotonin receptor modulators, which could have implications for treating neurological disorders such as depression and anxiety. The study employed computational modeling and in vitro assays to demonstrate the compound's affinity for specific serotonin receptor subtypes.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, investigated the antimicrobial properties of derivatives of Benzenemethanamine, 2-(methoxymethyl)-. The researchers synthesized a series of analogs and tested their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, suggesting potential for further development as novel antibiotics.

In addition to its pharmacological applications, Benzenemethanamine, 2-(methoxymethyl)- has also been studied for its chemical reactivity and stability. A 2022 paper in Organic Process Research & Development detailed an optimized synthetic route for this compound, emphasizing improvements in yield and purity. The study also explored the compound's behavior under various storage conditions, providing valuable insights for industrial-scale production.

Despite these promising findings, challenges remain in the development of Benzenemethanamine, 2-(methoxymethyl)-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance the compound's pharmacokinetic profile while retaining its biological activity.

In conclusion, Benzenemethanamine, 2-(methoxymethyl)- (CAS: 88032-03-5) represents a versatile scaffold in chemical biology and drug discovery. Recent advances have expanded our understanding of its potential applications, from neurological disorders to infectious diseases. Continued research in this area is expected to yield new insights and therapeutic candidates in the coming years.